Cas no 104712-16-5 (Propanamide, N-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]-)

• Product Name: Propanamide, N-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]-
• CAS No: 104712-16-5
• MF: C₆H₅F₆NO
• MW: 221.100422620773
• CID: 3570763
• PubChem ID: 2779779
• Update Time: 2025-04-22

Propanamide, N-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]-
• 1-Propanone, 1-[[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]amino]-
• DB-026777
• N-(1,1,1,3,3,3-hexafluoropropan-2-ylidene)propanamide
• N1-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]propanamide
• 104712-16-5
• MFCD00114933

• Inchi： 1S/C6H5F6NO/c1-2-3(14)13-4(5(7,8)9)6(10,11)12/h2H2,1H3
• InChI Key： PCLUXRLBJCEHEX-UHFFFAOYSA-N
• SMILES： C(/N=C(\C(F)(F)F)/C(F)(F)F)(=O)CC

Computed Properties

• Exact Mass: 221.02753276Da
• Monoisotopic Mass: 221.02753276Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.4Ų